Cas no 891425-12-0 (2-(3-methylpiperidin-1-yl)acetamide)

• Product Name: 2-(3-methylpiperidin-1-yl)acetamide
• CAS No: 891425-12-0
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• MDL: MFCD06081094
• CID: 4664079
• PubChem ID: 22197784
• Update Time: 2025-10-12

2-(3-methylpiperidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylpiperidin-1-yl)acetamide
• 1-Piperidineacetamide, 3-methyl-

• MDL： MFCD06081094
• Inchi： 1S/C8H16N2O/c1-7-3-2-4-10(5-7)6-8(9)11/h7H,2-6H2,1H3,(H2,9,11)
• InChI Key： VDUDAWJCIMSEDT-UHFFFAOYSA-N
• SMILES： N1(CC(N)=O)CCCC(C)C1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 281.8±23.0 °C at 760 mmHg
• Flash Point: 124.3±22.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(3-methylpiperidin-1-yl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3-methylpiperidin-1-yl)acetamide

Introduction to 2-(3-Methylpiperidin-1-yl)Acetamide (CAS No. 891425-12-0)

2-(3-Methylpiperidin-1-yl)Acetamide, also known by its CAS registry number CAS No. 891425-12-0, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of secondary amides, with a unique structure that combines a piperidine ring substituted with a methyl group and an acetamide functional group. The molecular formula of this compound is C₉H₁₇N₃O, and its molecular weight is approximately 177.3 g/mol.

The synthesis of 2-(3-Methylpiperidin-1-yl)Acetamide involves a series of well-established organic reactions, including nucleophilic acyl substitution and ring-forming processes. The piperidine ring, a six-membered cyclic amine, is a key structural element in this molecule, contributing to its stability and reactivity. The methyl substitution at the 3-position of the piperidine ring adds further complexity to the molecule, influencing its physical and chemical properties.

Recent studies have highlighted the potential of CAS No. 891425-12-0 as a promising candidate in drug discovery efforts. Researchers have explored its role as a modulator of various biological targets, including enzymes and receptors involved in neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes, which are implicated in cancer progression.

In addition to its pharmacological applications, 2-(3-Methylpiperidin-1-yl)Acetamide has also been investigated for its potential use in agrochemicals. Its ability to interact with specific plant receptors makes it a candidate for developing new classes of pesticides or growth regulators. However, further research is required to fully understand its efficacy and safety profile in agricultural settings.

The physical properties of this compound are equally intriguing. It exists as a crystalline solid at room temperature with a melting point of approximately 150°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in various synthetic procedures. The compound's stability under different storage conditions has also been evaluated, with results indicating that it remains stable for extended periods when stored away from light and moisture.

From an environmental perspective, the biodegradability and ecological impact of CAS No. 891425-12-0 have been studied to assess its potential risks to aquatic life. Initial findings suggest that the compound exhibits low toxicity to aquatic organisms, but long-term ecological studies are still underway to confirm these observations.

In conclusion, 2-(3-Methylpiperidin-1-yl)Acetamide, or CAS No. 891425-12-0, represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure, coupled with promising biological activities, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and functions, this compound is poised to play an increasingly important role in advancing scientific knowledge and practical applications.